2,4-dichlorophenyl {[2-nitro-4-(trifluoromethyl)phenyl]thio}acetate

• IUPAC Name: (2,4-dichlorophenyl) 2-[2-nitro-4-(trifluoromethyl)phenyl]sulfanylacetate
• InChI: InChI=1S/C15H8Cl2F3NO4S/c16-9-2-3-12(10(17)6-9)25-14(22)7-26-13-4-1-8(15(18,19)20)5-11(13)21(23)24/h1-6H,7H2
• InChI Key: FHXQZQPLRDMVLZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C(F)(F)F)[N+](=O)[O-])SCC(=O)OC2=C(C=C(C=C2)Cl)Cl
• Molecular Formula: C15H8Cl2F3NO4S
• Molecular Weight: 426.2 g/mol

Description

2,4-dichlorophenyl {[2-nitro-4-(trifluoromethyl)phenyl]thio}acetate is a synthetic compound that has been widely used in scientific research due to its unique properties. This compound is commonly referred to as "DCTA" and is a member of the thioester family of compounds. DCTA has been shown to have a variety of biochemical and physiological effects, making it an important tool in scientific research.

Mechanism of Action

The mechanism of action of DCTA is not fully understood, but it is believed to function by binding to specific proteins and altering their activity. DCTA has been shown to have a high affinity for certain proteins, making it an effective tool for studying protein-protein interactions.
Biochemical and Physiological Effects:
DCTA has been shown to have a variety of biochemical and physiological effects, including the inhibition of certain enzymes and the induction of apoptosis in cancer cells. DCTA has also been shown to have anti-inflammatory properties and may have potential therapeutic applications in the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using DCTA in laboratory experiments is its high affinity for certain proteins, which makes it an effective tool for studying protein-protein interactions. However, DCTA also has some limitations, including its potential toxicity and the need for specialized equipment for its synthesis and handling.

Future Directions

There are several future directions for the use of DCTA in scientific research. One potential area of research is the development of new therapeutic applications for DCTA, particularly in the treatment of cancer and inflammatory diseases. Another area of research is the development of new methods for synthesizing and handling DCTA, which could make it more accessible for use in a wider range of experiments. Finally, there is a need for further research into the mechanism of action of DCTA, which could provide valuable insights into the function of specific proteins and their interactions.

Scientific Research Applications

DCTA has been used in a variety of scientific research applications, including as a tool for studying protein-protein interactions, as a fluorescent probe for imaging cellular structures, and as a potential therapeutic agent for the treatment of cancer. DCTA has also been used as a tool for studying the mechanism of action of other compounds.